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Compound of Interest

Compound Name: 2-Methoxy-4-fluorobenzyl chloride

CAS No.: 157068-04-7

Cat. No.: B132141

Get Quote

Executive Summary & Compound Identity
2-Methoxy-4-fluorobenzyl chloride (CAS: 157068-04-7) is a specialized electrophilic building

block primarily utilized in medicinal chemistry for the introduction of the 2-methoxy-4-

fluorobenzyl motif.[1] This moiety is critical in drug discovery for modulating lipophilicity and

metabolic stability (via the fluorine atom) while offering steric and electronic influence through

the ortho-methoxy group.

This guide provides a comprehensive spectroscopic profile (NMR, IR, MS) derived from

structural principles and analogous empirical data, designed to assist researchers in the

validation and quality control of this intermediate.
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Parameter Detail

IUPAC Name 1-(Chloromethyl)-4-fluoro-2-methoxybenzene

CAS Number 157068-04-7

Molecular Formula C₈H₈ClFO

Molecular Weight 174.60 g/mol

Physical State Colorless to pale yellow liquid (typically)

Key Impurity
2-Methoxy-4-fluorobenzyl alcohol (Hydrolysis

product)

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile of this compound is defined by the interplay between the electron-donating

methoxy group, the electron-withdrawing fluorine atom, and the benzylic chloride.

^1H NMR Characterization (400 MHz, CDCl₃)
The proton spectrum is characterized by a distinct AMX or ABC spin system in the aromatic

region due to the 1,2,4-substitution pattern, further complicated by Hydrogen-Fluorine (

) coupling.
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Signal
Shift (

, ppm)
Multiplicity Integral

Coupling (

, Hz)
Assignment

A 7.25 – 7.32 dd 1H
H-6

(Aromatic)

B 6.60 – 6.68 dd 1H
H-3

(Aromatic)

C 6.55 – 6.65 td 1H
H-5

(Aromatic)

D 4.62 s 2H -
CH₂-Cl

(Benzylic)

E 3.86 s 3H -
O-CH₃

(Methoxy)

Mechanistic Insight:

H-3 Shielding: The proton at position 3 is located between the methoxy and fluorine groups.

Both substituents exert an ortho-shielding effect, pushing this signal upfield (~6.6 ppm). It

typically shows a large

coupling (~10 Hz).

H-6 Deshielding: The proton at position 6 is adjacent to the chloromethyl group. The

paramagnetic anisotropy of the aromatic ring combined with the inductive effect of the

benzylic chloride keeps this signal downfield (~7.3 ppm).

Benzylic Singlet: While typically a singlet, the benzylic -CH₂- protons may show broadening

or very fine splitting due to long-range coupling with the fluorine atom (

).

^{13}C NMR Characterization (100 MHz, CDCl₃)
The Carbon-13 spectrum is dominated by C-F coupling, which splits the signals of carbons 3,

4, and 5 into doublets.
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Signal
Shift (

, ppm)

Multiplicity (

)
Assignment

C-4 ~163.5
d (

Hz)
C-F (Ipso)

C-2 ~158.5
d (

Hz)
C-OMe

C-1 ~118.0
d (

Hz)
C-CH₂Cl (Ipso)

C-6 ~131.5
d (

Hz)
Aromatic C-6

C-5 ~107.0
d (

Hz)
Aromatic C-5

C-3 ~99.5
d (

Hz)
Aromatic C-3

CH₂ ~41.0 s Benzylic C

OMe ~55.8 s Methoxy C

Mass Spectrometry (MS) Profile
Mass spectrometry is the primary tool for confirming the presence of the chlorine atom (isotope

pattern) and the benzylic nature of the compound.

Fragmentation Pathway (EI, 70 eV)
Molecular Ion (M⁺): Observed at m/z 174 and 176.

Isotope Pattern: The characteristic 3:1 ratio between m/z 174 (
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Cl) and 176 (

Cl) confirms the presence of a single chlorine atom.

Base Peak (M - Cl): The dominant peak is typically m/z 139. This corresponds to the loss of

the chlorine radical (Cl•) or chloride ion, generating the 2-methoxy-4-fluorobenzyl cation. This

cation is highly stabilized by resonance contribution from the ortho-methoxy group.

Secondary Fragmentation: Loss of the methyl group from the methoxy (m/z 139 → m/z 124)

or loss of CO (m/z 139 → m/z 111).

MS Logic Diagram

Figure 1: Predicted EI-MS Fragmentation Pathway for 2-Methoxy-4-fluorobenzyl chloride

Molecular Ion (M+)
m/z 174 / 176 (3:1)

[C8H8ClFO]+

Base Peak
m/z 139
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 Heterolytic Cleavage

Loss of Cl
(M - 35/37)

Fragment
m/z 109

[C7H6F]+ (Loss of CH2O)

 - CH2O (Formaldehyde)

Click to download full resolution via product page

Infrared (IR) Spectroscopy
The IR spectrum provides rapid confirmation of functional groups, particularly the absence of

the broad O-H stretch (indicating the alcohol impurity) and the presence of the C-Cl bond.
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Frequency (cm⁻¹) Vibration Mode Diagnostic Value

3100 – 3000 C-H Stretch (Aromatic) Weak intensity.

2980 – 2850 C-H Stretch (Aliphatic)
Associated with O-CH₃ and -

CH₂-.

1610, 1590 C=C Ring Stretch
Characteristic of the benzene

ring.

1250 – 1230 C-O-C Stretch (Asym)

Strong band, typical for aryl

alkyl ethers (Anisole

derivative).

1150 – 1100 C-F Stretch

Strong, broad band. Highly

diagnostic for fluorinated

aromatics.

1030 C-O-C Stretch (Sym)
Supporting evidence for the

methoxy group.

750 – 650 C-Cl Stretch

Moderate to strong band.

Confirms the alkyl chloride.[2]

[3][4]

Experimental Protocols & Quality Control
Sample Preparation for NMR
To ensure high-resolution data and prevent degradation:

Solvent: Use CDCl₃ (Chloroform-d) neutralized with silver foil or basic alumina if the

compound is suspected to be acid-sensitive (benzylic chlorides can be unstable in acidic

CDCl₃).

Concentration: Dissolve ~10 mg of sample in 0.6 mL of solvent.

Filtration: Filter through a cotton plug if any turbidity (polymerization/hydrolysis solids) is

visible.
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Handling & Stability (Self-Validating Protocol)
Benzylic chlorides are potent alkylating agents and are susceptible to hydrolysis.

Validation Step: Before any synthesis, run a TLC (Thin Layer Chromatography).

Mobile Phase: Hexane:Ethyl Acetate (9:1).

Observation: The chloride (Product) moves faster (

) than the corresponding alcohol impurity (

).

Visual: If a baseline spot or a lower spot is observed, the sample has hydrolyzed.

Synthesis & Impurity Workflow

Figure 2: Synthesis and Degradation Logic for Quality Control
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2-Methoxy-4-fluorobenzyl alcohol

Target Product
2-Methoxy-4-fluorobenzyl chloride

(CAS: 157068-04-7)

 Chlorination
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SOCl2 or PCl3

Impurity (Hydrolysis)
Reverts to Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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